Cas no 2376271-53-1 (Benzenecarbothioic acid, 2-iodo-, S-(trifluoromethyl) ester)

• Product Name: Benzenecarbothioic acid, 2-iodo-, S-(trifluoromethyl) ester
• CAS No: 2376271-53-1
• MF: C₈H₄F₃IOS
• MW: 332.081443786621
• CID: 4758028
• Update Time: 2025-10-29

Benzenecarbothioic acid, 2-iodo-, S-(trifluoromethyl) ester Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioic acid, 2-iodo-, S-(trifluoromethyl) ester
• S-(trifluoromethyl) 2-iodobenzothioate

• Inchi： 1S/C8H4F3IOS/c9-8(10,11)14-7(13)5-3-1-2-4-6(5)12/h1-4H
• InChI Key： AFVDLRAZFIHDOF-UHFFFAOYSA-N
• SMILES： C1(C(SC(F)(F)F)=O)=CC=CC=C1I

Experimental Properties

• Density: 1.915±0.06 g/cm3(Predicted)
• Boiling Point: 229.2±40.0 °C(Predicted)

Additional information on Benzenecarbothioic acid, 2-iodo-, S-(trifluoromethyl) ester

Benzenecarbothioic acid, 2-iodo-, S-(trifluoromethyl) ester (CAS No. 2376271-53-1): A Comprehensive Overview

Benzenecarbothioic acid, 2-iodo-, S-(trifluoromethyl) ester, identified by its CAS number 2376271-53-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzenecarbothioic acid derivatives, characterized by the presence of an iodine substituent at the 2-position and a trifluoromethyl group at the sulfur position. Such structural features make it a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The< strong>benzenecarbothioic acid moiety is a key pharmacophore in many pharmacologically active compounds, contributing to their binding affinity and biological activity. The introduction of an iodine atom at the 2-position enhances the reactivity of the molecule, making it a valuable precursor for further functionalization. Additionally, the< strong>S-(trifluoromethyl) ester group introduces a lipophilic moiety, which can improve the pharmacokinetic properties of derived compounds, such as oral bioavailability and metabolic stability.

In recent years, there has been a surge in research focused on developing new strategies for constructing complex molecular architectures using< strong>benzenecarbothioic acid derivatives. The< strong>2-iodo- substituent, in particular, has been exploited in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are pivotal for constructing biaryl systems found in many drugs. These reactions allow for the efficient assembly of intricate molecular frameworks, enabling the synthesis of novel compounds with tailored biological activities.

The< strong>S-(trifluoromethyl) ester functionality is another critical aspect of this compound. Trifluoromethyl groups are widely incorporated into pharmaceuticals due to their ability to modulate metabolic pathways and enhance binding interactions with biological targets. For instance, trifluoromethyl groups can increase the metabolic stability of drugs by resisting oxidation, thereby extending their half-life in vivo. This property makes< strong>Benzenecarbothioic acid, 2-iodo-, S-(trifluoromethyl) ester a valuable building block for designing long-acting therapeutic agents.

Recent advancements in synthetic methodologies have further highlighted the utility of< strong>CAS No. 2376271-53-1. For example, transition-metal-catalyzed reactions have enabled the efficient preparation of complex derivatives from this precursor. These methods often involve palladium or copper catalysts that facilitate selective transformations, allowing for precise control over regiochemistry and stereochemistry. Such innovations have opened new avenues for drug discovery and development.

The pharmaceutical industry has shown particular interest in< strong>benzenecarbothioic acid derivatives, including< strong>Benzenecarbothioic acid, 2-iodo-, S-(trifluoromethyl) ester, due to their potential as intermediates in antiviral, anticancer, and anti-inflammatory drug candidates. The structural motifs present in this compound can be modified to target specific disease mechanisms, making it a promising scaffold for medicinal chemists. For instance, modifications at the iodine and sulfur positions can alter binding affinities and selectivity profiles, leading to more effective therapeutic outcomes.

In conclusion, Benzenecarbothioic acid, 2-iodo-, S-(trifluoromethyl) ester (CAS No. 2376271-53-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable tool for synthesizing novel bioactive molecules. As research continues to uncover new synthetic strategies and biological applications, this compound is poised to play a crucial role in the development of next-generation therapeutics.